Cas no 97550-65-7 (D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI))
97550-65-7 structure
Product Name:D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI)
CAS No:97550-65-7
MF:C5H8FNO4
MW:165.119725227356
CID:801210
Update Time:2024-02-01
D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI) Chemical and Physical Properties
Names and Identifiers
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- D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI)
- D-Glutamic acid, 3-fluoro-, (3S)-rel- (9CI)
- (2R,3R)-2-amino-3-fluoropentanedioic acid
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- Inchi: 1S/C5H8FNO4/c6-2(1-3(8)9)4(7)5(10)11/h2,4H,1,7H2,(H,8,9)(H,10,11)/t2-,4+/m0/s1
- InChI Key: WUDOIEVYRDRGAN-ZAFYKAAXSA-N
- SMILES: C(O)(=O)[C@@H]([C@@H](F)CC(O)=O)N
Computed Properties
- Exact Mass: 165.044
- Monoisotopic Mass: 165.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
Experimental Properties
- Density: 1.498±0.06 g/cm3(Predicted)
- Boiling Point: 370.0±42.0 °C(Predicted)
- pka: 1.72±0.10(Predicted)
D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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